Cas no 539827-14-0 (2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid)

• Product name: 2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid
• CAS No: 539827-14-0
• MF: C₁₁H₁₃NO₃
• MW: 207.226
• CID: 2831030
• PubChem ID: 71441783

2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 539827-14-0
• 2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid
• DTXSID40850703
• Benzoic acid, 2-hydroxy-4-(1-pyrrolidinyl)-

• Inchi： InChI=1S/C11H13NO3/c13-10-7-8(12-5-1-2-6-12)3-4-9(10)11(14)15/h3-4,7,13H,1-2,5-6H2,(H,14,15)
• InChI Key： WNLQICWMXJASTQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 207.08954328Da
• Monoisotopic Mass: 207.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų
• XLogP3: 2.6